Cas no 1188412-94-3 (5,6-diamino-2,3-dihydro-1H-Isoindol-1-one)
1188412-94-3 structure
Product Name:5,6-diamino-2,3-dihydro-1H-Isoindol-1-one
CAS No:1188412-94-3
MF:C8H9N3O
MW:163.176561117172
CID:1101075
PubChem ID:68650357
Update Time:2025-04-20
5,6-diamino-2,3-dihydro-1H-Isoindol-1-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6-diamino-2,3-dihydro-1H-Isoindol-1-one
- AT28279
- SCHEMBL3459944
- 5,6-diaminoisoindolin-1-one
- 1188412-94-3
- KAXKHWQURACVTO-UHFFFAOYSA-N
-
- Inchi: 1S/C8H9N3O/c9-6-1-4-3-11-8(12)5(4)2-7(6)10/h1-2H,3,9-10H2,(H,11,12)
- InChI Key: KAXKHWQURACVTO-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C(=CC=2CN1)N)N
Computed Properties
- Exact Mass: 163.074561919g/mol
- Monoisotopic Mass: 163.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 81.1Ų
5,6-diamino-2,3-dihydro-1H-Isoindol-1-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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